Cas no 2680759-26-4 (benzyl N-{3-bromo-5-(propan-2-yl)phenylmethyl}carbamate)

• Product Name: benzyl N-{3-bromo-5-(propan-2-yl)phenylmethyl}carbamate
• CAS No: 2680759-26-4
• MF: C₁₈H₂₀BrNO₂
• MW: 362.260904312134
• CID: 5624036
• PubChem ID: 165928586
• Update Time: 2025-06-09

benzyl N-{3-bromo-5-(propan-2-yl)phenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300037
• benzyl N-{[3-bromo-5-(propan-2-yl)phenyl]methyl}carbamate
• 2680759-26-4
• benzyl N-{3-bromo-5-(propan-2-yl)phenylmethyl}carbamate

• Inchi： 1S/C18H20BrNO2/c1-13(2)16-8-15(9-17(19)10-16)11-20-18(21)22-12-14-6-4-3-5-7-14/h3-10,13H,11-12H2,1-2H3,(H,20,21)
• InChI Key： WMWMODMNULQRNC-UHFFFAOYSA-N
• SMILES： BrC1C=C(CNC(=O)OCC2C=CC=CC=2)C=C(C=1)C(C)C

Computed Properties

• Exact Mass: 361.06774g/mol
• Monoisotopic Mass: 361.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-{3-bromo-5-(propan-2-yl)phenylmethyl}carbamate

Comprehensive Overview of Benzyl N-{3-bromo-5-(propan-2-yl)phenylmethyl}carbamate (CAS No. 2680759-26-4)

Benzyl N-{3-bromo-5-(propan-2-yl)phenylmethyl}carbamate (CAS No. 2680759-26-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique bromine and isopropyl substituents, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a carbamate functional group, makes it particularly valuable for researchers exploring drug discovery and pharmaceutical development.

In recent years, the demand for high-purity intermediates like Benzyl N-{3-bromo-5-(propan-2-yl)phenylmethyl}carbamate has surged, driven by advancements in targeted therapy and precision medicine. Researchers are increasingly focusing on compounds that can be tailored for specific biological targets, and this molecule’s modular structure allows for such customization. Its brominated aromatic ring also opens doors for further functionalization, making it a hotspot for cross-coupling reactions in synthetic chemistry.

One of the most frequently asked questions in online forums and academic discussions revolves around the synthetic pathways for Benzyl N-{3-bromo-5-(propan-2-yl)phenylmethyl}carbamate. The compound is typically synthesized through a multi-step process involving alkylation, bromination, and carbamate formation. These steps are meticulously optimized to ensure high yield and purity, which are critical for its application in high-throughput screening and lead compound optimization.

The thermal stability and solubility profile of CAS No. 2680759-26-4 are also topics of interest among chemists. Its stability under various conditions makes it suitable for use in automated synthesis platforms, while its solubility in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) facilitates its integration into diverse reaction systems. These properties are particularly relevant for labs focusing on green chemistry and sustainable synthesis.

Another area where Benzyl N-{3-bromo-5-(propan-2-yl)phenylmethyl}carbamate shines is in the development of bioactive small molecules. Its structural motifs are often found in compounds with potential anti-inflammatory and antimicrobial properties. This has led to a growing body of research exploring its derivatives for therapeutic applications, especially in the context of drug-resistant infections and chronic diseases.

From an industrial perspective, the scalability of producing CAS No. 2680759-26-4 is a key consideration. Manufacturers are investing in continuous flow chemistry techniques to enhance the efficiency and safety of its production. This aligns with the broader trend of adopting Industry 4.0 technologies in chemical manufacturing, where process automation and real-time monitoring are becoming standard practices.

In summary, Benzyl N-{3-bromo-5-(propan-2-yl)phenylmethyl}carbamate (CAS No. 2680759-26-4) is a compound of immense scientific and industrial value. Its applications span from drug discovery to material science, and its unique properties make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of innovative therapeutics and advanced materials.